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Application of Einecs 265-486-0 in Lubricant
Formulation Research
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Einecs 265-486-0 identifies a complex reaction product primarily composed of amides and

imidazolines. It is synthesized from the reaction of C18 unsaturated fatty acid dimers with N,N-

dimethyl-1,3-propanediamine and 1-piperazineethanamine. This substance is a multifunctional

additive in lubricant formulations, primarily valued for its exceptional corrosion inhibition

properties. Its molecular structure, featuring a polar head and a long, nonpolar hydrocarbon

tail, allows it to form a persistent, protective film on metal surfaces. This document provides

detailed application notes, experimental protocols, and performance data for researchers

investigating the use of Einecs 265-486-0 in the formulation of advanced lubricants.

Mechanism of Action
The primary function of Einecs 265-486-0 as a corrosion inhibitor is achieved through the

formation of a protective molecular film on metal surfaces. The nitrogen-containing polar head

groups (amides and imidazolines) exhibit a strong affinity for the metal, leading to adsorption.

The long hydrocarbon tails then orient themselves away from the surface, creating a dense,
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hydrophobic barrier. This film effectively isolates the metal from corrosive agents present in the

lubricant, such as water and oxygen.
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Caption: Mechanism of corrosion inhibition by Einecs 265-486-0.

Performance Data
The performance of Einecs 265-486-0 has been evaluated in various lubricant base stocks.

The following tables summarize typical performance data obtained from standardized tests.
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The exact results can vary depending on the base oil, treat rate, and the presence of other

additives.

Table 1: Corrosion Inhibition Performance

Test Method Base Oil
Treat Rate
(wt%)

Test
Conditions

Result

ASTM D665,

Procedure A

ISO VG 32

Mineral Oil
0.5

300 mL oil, 30

mL distilled

water, 60°C, 24h

Pass (No rust)

ASTM D665,

Procedure B

ISO VG 32

Mineral Oil
0.5

300 mL oil, 30

mL synthetic

seawater, 60°C,

24h

Pass (No rust)

Table 2: Anti-Wear and Friction Performance

Test
Method

Base Oil
Treat Rate
(wt%)

Test
Conditions

Average
Wear Scar
Diameter
(mm)

Coefficient
of Friction

ASTM D4172 PAO 4 1.0
1200 rpm, 40

kg, 75°C, 1h
0.45 0.08

ASTM D4172

(Base Oil)
PAO 4 0

1200 rpm, 40

kg, 75°C, 1h
0.65 0.12

Experimental Protocols
The following are detailed protocols for evaluating the performance of lubricant formulations

containing Einecs 265-486-0.

Protocol 1: Evaluation of Rust-Preventing Characteristics (based on ASTM D665)
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Apparatus: Rust-preventing test apparatus (stirrer, beaker, temperature bath), steel test

specimen.

Materials: Lubricant sample with Einecs 265-486-0, distilled water or synthetic seawater.

Procedure:

1. Clean the steel test specimen according to the standard procedure.

2. Place 300 mL of the lubricant sample into the test beaker.

3. Insert the steel specimen into the holder and place it in the beaker, ensuring it is fully

immersed.

4. Place the beaker in the temperature bath maintained at 60°C.

5. Once the oil temperature stabilizes, add 30 mL of either distilled water (Procedure A) or

synthetic seawater (Procedure B).

6. Stir the mixture at 1000 rpm for 24 hours.

7. At the end of the test, remove the steel specimen, rinse with a solvent, and visually inspect

for any signs of rust.

8. Report the result as "Pass" (no rust) or "Fail" (rust present).

Protocol 2: Evaluation of Wear Preventive Characteristics (based on ASTM D4172)

Apparatus: Four-ball wear tester, microscope for measuring wear scars.

Materials: Lubricant sample with Einecs 265-486-0, steel test balls.

Procedure:

1. Thoroughly clean the test balls and the ball pot assembly.

2. Clamp three balls securely in the ball pot.

3. Pour the lubricant sample into the pot to cover the balls.
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4. Place the fourth ball in the chuck of the tester.

5. Assemble the ball pot into the tester.

6. Apply a load of 40 kg and start the motor to rotate the top ball at 1200 rpm.

7. Heat the lubricant sample to 75°C and maintain this temperature for the test duration of 60

minutes.

8. After the test, disassemble the apparatus, clean the three lower balls, and measure the

diameter of the wear scars on each ball using the microscope.

9. Calculate and report the average wear scar diameter.

10. The coefficient of friction is typically recorded continuously during the test by the

instrument.
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Caption: Experimental workflow for lubricant formulation and testing.

Conclusion
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Einecs 265-486-0 is a highly effective corrosion inhibitor for use in a wide range of lubricant

applications. Its performance can be reliably evaluated using standardized test methods such

as ASTM D665 and ASTM D4172. The provided protocols and data serve as a valuable

starting point for researchers and formulators looking to incorporate this additive into their

lubricant systems. Further optimization of treat rates and co-additive packages can lead to

enhanced performance tailored to specific application requirements.

To cite this document: BenchChem. [Application of Einecs 265-486-0 in lubricant formulation
research.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13779989#application-of-einecs-265-486-0-in-
lubricant-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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